1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)sulfonyl-N-(2-hydroxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H24N2O4S/c1-14-7-8-15(2)19(13-14)27(25,26)22-11-9-16(10-12-22)20(24)21-17-5-3-4-6-18(17)23/h3-8,13,16,23H,9-12H2,1-2H3,(H,21,24)
• InChI Key: GYTBJFZRYXDHDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=CC=C3O
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide, also known as DSP-4, is a compound that has been extensively studied for its potential use in scientific research. DSP-4 is a selective neurotoxin that is commonly used to study the noradrenergic system in animals.

Mechanism of Action

1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide acts as a noradrenergic neurotoxin by selectively targeting and destroying noradrenergic neurons in the brain. 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide is taken up by noradrenergic neurons and causes the release of norepinephrine. This release of norepinephrine leads to the formation of reactive oxygen species, which ultimately leads to the death of the neuron.
Biochemical and Physiological Effects
The depletion of norepinephrine caused by 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide has several biochemical and physiological effects. These effects include a decrease in blood pressure, heart rate, and locomotor activity. 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide has also been shown to impair learning and memory in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide in lab experiments is its selectivity for noradrenergic neurons. This selectivity allows researchers to study the noradrenergic system without affecting other neurotransmitter systems. However, one limitation of using 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide is its potential to cause off-target effects. 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide has been shown to affect other neurotransmitter systems, such as the serotonergic system, in some studies.

Future Directions

There are several future directions for research involving 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide. One direction is to study the effects of 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide on different brain regions and how these effects may differ between species. Another direction is to investigate the potential therapeutic uses of 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide, such as in the treatment of attention deficit hyperactivity disorder or depression. Additionally, further research is needed to fully understand the mechanisms underlying the effects of 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide on learning and memory.

Synthesis Methods

The synthesis of 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide involves several steps, including the reaction of 2,5-dimethylbenzenesulfonyl chloride with 2-hydroxyaniline to form 1-(2-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide. This compound is then reacted with piperidine-4-carboxylic acid to form 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide. The final product is purified using column chromatography.

Scientific Research Applications

1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide is commonly used in scientific research to study the noradrenergic system. The noradrenergic system plays an important role in several physiological processes, including attention, arousal, and stress response. 1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-hydroxyphenyl)-4-piperidinecarboxamide is a selective neurotoxin that targets noradrenergic neurons in the brain, leading to a depletion of norepinephrine.